molecular formula C10H8Cl2N4 B8532087 6-chloro-N4-(2-chlorophenyl)pyrimidine-4,5-diamine

6-chloro-N4-(2-chlorophenyl)pyrimidine-4,5-diamine

Cat. No.: B8532087
M. Wt: 255.10 g/mol
InChI Key: APRQUPZLRQPVCX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-chloro-N4-(2-chlorophenyl)pyrimidine-4,5-diamine is a useful research compound. Its molecular formula is C10H8Cl2N4 and its molecular weight is 255.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H8Cl2N4

Molecular Weight

255.10 g/mol

IUPAC Name

6-chloro-4-N-(2-chlorophenyl)pyrimidine-4,5-diamine

InChI

InChI=1S/C10H8Cl2N4/c11-6-3-1-2-4-7(6)16-10-8(13)9(12)14-5-15-10/h1-5H,13H2,(H,14,15,16)

InChI Key

APRQUPZLRQPVCX-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)NC2=C(C(=NC=N2)Cl)N)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

4,6-Dichloropyrimidin-5-amine (CAS no. 5413-85-4) (2 g, 12.20 mmol) and 2-chloroaniline (CAS no. 95-51-2) (1.556 g, 12.20 mmol) were dissolved in ethylene glycol (12 mL) and sealed into a microwave tube. The reaction was heated to 100° C. for 1 hour in the microwave reactor and cooled to room temperature. The reaction mixture was quenched with water (50 mL), extracted with EtOAc (3×50 mL), the organic layer was dried (MgSO4), filtered and evaporated to afford crude product. The crude product was purified by flash silica chromatography, eluting with 0 to 60% EtOAc in isohexane to afford the product (2.65 g, 85%). 1H NMR (400 MHz, DMSO) 65.38 (s, 2H), 7.19-7.25 (m, 1H), 7.32-7.38 (m, 1H), 7.49-7.54 (m, 1H), 7.57-7.62 (m, 1H), 7.73 (s, 2H), 7.19-7.25 (s, 1H); m/z (ES+), (M+H)+=255.25; HPLC tR=1.82 min.
Quantity
0 (± 1) mol
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Reaction Step One
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Reaction Step Two
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12 mL
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Reaction Step Three
Yield
85%

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